Cas no 2229632-85-1 (1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2229632-85-1
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• CID: 6225157
• PubChem ID: 165762182
• Update Time: 2025-06-23

1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile
• EN300-1787698
• 2229632-85-1

• Inchi： 1S/C12H10FNO/c1-8-2-3-10(11(13)4-8)12(7-14)5-9(15)6-12/h2-4H,5-6H2,1H3
• InChI Key： QYAXAUDNHXJKBV-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1(C#N)CC(C1)=O

Computed Properties

• Exact Mass: 203.074642105g/mol
• Monoisotopic Mass: 203.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Overview of 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229632-85-1)

1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2229632-85-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorinated aromatic ring with a cyclobutane carbonyl nitrile moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorine-containing compounds in modern therapeutics.

The compound's molecular structure features a 2-fluoro-4-methylphenyl group attached to a 3-oxocyclobutane-1-carbonitrile scaffold. This configuration is pivotal for its reactivity and binding affinity in biological systems. Recent studies highlight its role in modulating enzyme activity, especially in the context of kinase inhibition, a hot topic in oncology and inflammation research. The presence of both fluorine and nitrile groups enhances its metabolic stability, a critical factor in the development of next-generation pharmaceuticals.

In the agrochemical sector, 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile is explored for its potential as a pesticide intermediate. The fluoro-methyl substitution pattern is known to improve lipophilicity, aiding in the penetration of plant cell membranes. With the growing emphasis on sustainable agriculture, this compound's role in designing eco-friendly pest control agents is under active investigation.

Synthetic routes to CAS No. 2229632-85-1 often involve cyclobutane ring formation followed by aromatic fluorination. Advanced techniques like flow chemistry and catalyzed cross-coupling are being optimized to improve yield and scalability. These innovations align with the industry's shift toward green chemistry, reducing waste and energy consumption.

From a commercial perspective, the demand for fluorinated building blocks like this compound is rising, driven by trends in precision medicine and crop protection. Suppliers and manufacturers are increasingly listing 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile in catalogs, catering to R&D labs and large-scale production facilities. Analytical data, including NMR spectra and HPLC purity, are critical for quality assurance.

Safety and handling of CAS No. 2229632-85-1 adhere to standard laboratory protocols. While not classified as hazardous, proper ventilation and PPE are recommended during synthesis or handling. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in industrial applications.

In summary, 1-(2-fluoro-4-methylphenyl)-3-oxocyclobutane-1-carbonitrile represents a cutting-edge compound with multifaceted applications. Its integration into drug development pipelines and agrochemical formulations underscores its importance in addressing global challenges like disease treatment and food security. Continued research will likely unveil further innovations leveraging its distinctive chemical properties.